![molecular formula C18H18N2S B2363239 5-phenyl-1-[4-(propan-2-yl)phenyl]-1H-imidazole-2-thiol CAS No. 851175-86-5](/img/structure/B2363239.png)
5-phenyl-1-[4-(propan-2-yl)phenyl]-1H-imidazole-2-thiol
Overview
Description
Molecular Structure Analysis
The molecular structure of imidazole compounds can be confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy and Elemental analysis .Chemical Reactions Analysis
Imidazole compounds can undergo a variety of chemical reactions, including reactions with different amines and triazole-2-thiol . The specific reactions depend on the substituents attached to the imidazole ring .Scientific Research Applications
Corrosion Inhibition
5-phenyl-1-[4-(propan-2-yl)phenyl]-1H-imidazole-2-thiol and its derivatives have been studied for their effectiveness in corrosion inhibition. For instance, the derivatives of 1,3,4-oxadiazole, closely related to the chemical , have demonstrated corrosion inhibition ability towards mild steel in sulphuric acid, as evidenced by various methods like gravimetric, electrochemical, SEM, and computational approaches (Ammal et al., 2018).
Spectroscopic and Thermodynamic Properties
Research on similar compounds shows the importance of spectroscopic and thermodynamic studies. A study on a related compound, 2-phenyl-1-{(E)-[4-propan-2-yl) benzylidene]amino}-4-[(thiophen-2-yl)methylidene]-1H-imidazol-5(4H)-one, has used Hartree Fock Theory and Density Functional Theory for analyzing atomic charges and thermodynamic properties (Uppal et al., 2019).
Future Directions
Imidazole compounds have a broad range of chemical and biological properties, making them an important area of research for the development of new drugs . Future research could explore the properties of “5-phenyl-1-[4-(propan-2-yl)phenyl]-1H-imidazole-2-thiol” and other similar compounds to develop new treatments for various diseases.
properties
IUPAC Name |
4-phenyl-3-(4-propan-2-ylphenyl)-1H-imidazole-2-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2S/c1-13(2)14-8-10-16(11-9-14)20-17(12-19-18(20)21)15-6-4-3-5-7-15/h3-13H,1-2H3,(H,19,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHFNZFKURMDVCR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)N2C(=CNC2=S)C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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